Cas no 541539-71-3 (1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL]HOMOPIPERAZINE)

• Product Name: 1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL]HOMOPIPERAZINE
• CAS No: 541539-71-3
• MF: C₁₅H₁₅F₄N₃
• MW: 313.293317079544
• CID: 5227343
• Update Time: 2025-10-19

1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL]HOMOPIPERAZINE Chemical and Physical Properties

Names and Identifiers

• BUTTPARK 91\04-33
• 1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL]HOMOPIPERAZINE

• Inchi： 1S/C15H15F4N3/c16-11-4-1-3-10-12(22-7-2-5-20-6-8-22)9-13(15(17,18)19)21-14(10)11/h1,3-4,9,20H,2,5-8H2
• InChI Key： BVXOFEATSZXALH-UHFFFAOYSA-N
• SMILES： C1CN(C2C3C=CC=C(C=3N=C(C(F)(F)F)C=2)F)CCNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL]HOMOPIPERAZINE

Comprehensive Overview of 1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL]HOMOPIPERAZINE (CAS No. 541539-71-3)

The compound 1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL]HOMOPIPERAZINE (CAS No. 541539-71-3) is a fluorinated quinoline derivative with a homopiperazine moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and fluoro substitution, contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents.

In recent years, the demand for fluorinated heterocycles like 1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL]HOMOPIPERAZINE has surged due to their enhanced metabolic stability and bioavailability. This compound’s quinoline scaffold is a privileged structure in medicinal chemistry, often associated with kinase inhibition and GPCR modulation. Its homopiperazine side chain further expands its utility by improving solubility and binding affinity, making it a versatile intermediate for high-throughput screening (HTS) campaigns.

The synthesis of CAS No. 541539-71-3 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic aromatic substitution (SNAr). These methods are widely discussed in academic literature, reflecting the compound’s relevance in modern synthetic chemistry. Notably, its trifluoromethyl group is a hotspot for researchers investigating fluorine effects on drug potency and selectivity, a topic frequently searched in AI-driven drug design platforms.

From an industrial perspective, 1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL]HOMOPIPERAZINE is often highlighted in patents related to neurodegenerative disease therapeutics, aligning with the growing public interest in Alzheimer’s and Parkinson’s research. Its potential as a PET tracer precursor has also been explored, given the fluorine-18 isotope compatibility—a key area in molecular imaging trends.

Environmental and regulatory considerations for this compound are equally critical. Its persistence and bioaccumulation profiles are under scrutiny, especially in the context of green chemistry initiatives. Researchers are optimizing its synthesis to minimize hazardous waste, addressing the sustainability concerns frequently raised in SEO queries related to chemical manufacturing.

In summary, 1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL]HOMOPIPERAZINE (CAS No. 541539-71-3) represents a compelling case study in the intersection of fluorine chemistry, drug development, and environmental stewardship. Its multifaceted applications and evolving research landscape make it a subject of enduring interest for both academia and industry.